Cas no 926245-11-6 (1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID)

• Product Name: 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID
• CAS No: 926245-11-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 998731
• PubChem ID: 16770103
• Update Time: 2025-05-20

1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID
• 1-[(3-cyanophenyl)methyl]piperidine-4-carboxylic acid
• AKOS000126484
• 926245-11-6

• Inchi： 1S/C14H16N2O2/c15-9-11-2-1-3-12(8-11)10-16-6-4-13(5-7-16)14(17)18/h1-3,8,13H,4-7,10H2,(H,17,18)
• InChI Key： TWLSSNOFMSOBPO-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=CC=C(C#N)C=2)CC1)=O

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 64.33000
• LogP: 1.79278

Additional information on 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID

Introduction to 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID (CAS No. 926245-11-6) and Its Emerging Applications in Chemical Biology

1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID, identified by the chemical compound identifier CAS No. 926245-11-6, is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and cyanobenzyl substituent, exhibits a unique structural framework that makes it a valuable scaffold for the development of novel bioactive molecules. The combination of its chemical properties and biological relevance positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The molecular structure of 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID consists of a piperidine ring substituted at the 1-position with a 3-cyanobenzyl group, while the 4-position bears a carboxylic acid moiety. This arrangement imparts distinct physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in determining its suitability for biological applications. The presence of the cyano group enhances electron-withdrawing effects, influencing the reactivity and electronic properties of the molecule, whereas the carboxylic acid functionality allows for further derivatization and interaction with biological targets.

In recent years, there has been growing interest in leveraging structural motifs like those found in 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID to develop inhibitors targeting various disease-related pathways. One particularly notable area of research involves its potential application in modulating enzyme activity. For instance, studies have demonstrated that piperidine derivatives can serve as effective scaffolds for inhibiting kinases and other enzymes involved in cancer signaling pathways. The cyanobenzyl group, in particular, has been shown to enhance binding affinity by forming specific interactions with key residues in the enzyme active site.

Moreover, the carboxylic acid group in 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID provides a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. This flexibility has been exploited in the development of protease inhibitors, where the carboxylic acid can be coupled with other functional groups to enhance specificity and reduce off-target effects. Such modifications are crucial for improving drug efficacy and minimizing side effects, making this compound a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the potential of 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID as a lead compound for virtual screening campaigns. High-throughput docking studies have identified its binding interactions with a range of protein targets, suggesting applications beyond oncology. For example, researchers have explored its potential as an antagonist for neurotransmitter receptors, which could be relevant in treating neurological disorders such as epilepsy or depression. The ability to predict these interactions computationally accelerates the drug discovery process, allowing for rapid optimization of lead compounds.

The synthesis of 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to ensure high yields and purity. However, recent methodologies have focused on streamlined approaches using transition metal catalysis or enzymatic transformations to improve efficiency. These advances not only facilitate access to the compound but also contribute to sustainable chemistry practices by reducing waste and energy consumption.

From a pharmacokinetic perspective, 1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID exhibits promising characteristics that make it suitable for clinical development. Preclinical studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in animal models. The piperidine ring enhances oral bioavailability, while the carboxylic acid group allows for formulation as salts that improve solubility and stability. These properties are essential for ensuring that therapeutic agents reach their target sites effectively and maintain efficacy over time.

The versatility of 1-(3-CYANOBENZILY)PIPERIDINE-4-CARBOXYLIC ACID extends beyond traditional pharmacological applications. Researchers have begun exploring its use in materials science and nanotechnology due to its ability to form stable complexes with metal ions or other organic molecules. These complexes can be utilized in sensor development or as building blocks for supramolecular assemblies with unique functionalities. Such interdisciplinary approaches highlight the broad utility of this compound across multiple scientific domains.

In conclusion,1-(3-CYANOBENZYL)PIPERIDINE-4-CARBOXYLIC ACID (CAS No. 926245-11-6) represents a compelling example of how structural innovation can drive advancements in chemical biology and drug discovery. Its unique combination of chemical features makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies,this compound is poised to play an increasingly significant role in both academic research and industrial pharmaceutical development.